Cas no 1152708-61-6 (5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine)
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
- 5-(3-methoxyphenyl)-2-methylpyrazol-3-amine
- NE33751
- Z7691
- 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine
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- Inchi: 1S/C11H13N3O/c1-14-11(12)7-10(13-14)8-4-3-5-9(6-8)15-2/h3-7H,12H2,1-2H3
- InChI Key: FXIWGYYBITYODW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)C1C=C(N)N(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Topological Polar Surface Area: 53.1
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M350495-50mg |
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine |
1152708-61-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M350495-100mg |
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine |
1152708-61-6 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M350495-500mg |
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine |
1152708-61-6 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM448549-1g |
5-(3-Methoxyphenyl)-2-Methylpyrazol-3-aMine |
1152708-61-6 | 95%+ | 1g |
$285 | 2023-01-04 | |
| Enamine | EN300-120678-0.05g |
3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine |
1152708-61-6 | 95% | 0.05g |
$51.0 | 2023-06-08 | |
| Enamine | EN300-120678-0.1g |
3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine |
1152708-61-6 | 95% | 0.1g |
$77.0 | 2023-06-08 | |
| Enamine | EN300-120678-0.25g |
3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine |
1152708-61-6 | 95% | 0.25g |
$109.0 | 2023-06-08 | |
| Enamine | EN300-120678-0.5g |
3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine |
1152708-61-6 | 95% | 0.5g |
$172.0 | 2023-06-08 | |
| Enamine | EN300-120678-1.0g |
3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine |
1152708-61-6 | 95% | 1g |
$220.0 | 2023-06-08 | |
| Enamine | EN300-120678-2.5g |
3-(3-methoxyphenyl)-1-methyl-1H-pyrazol-5-amine |
1152708-61-6 | 95% | 2.5g |
$384.0 | 2023-06-08 |
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine
Comprehensive Guide to 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine (CAS No. 1152708-61-6): Properties, Applications, and Market Insights
5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine (CAS No. 1152708-61-6) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methoxyphenyl and methylpyrazole structure, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine uses" or "CAS 1152708-61-6 suppliers," reflecting its growing relevance in drug discovery and material science.
The chemical properties of 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine include a molecular weight of 203.24 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it versatile for laboratory applications. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with the trending focus on targeted therapies in oncology. Searches for "pyrazole-based drug development" or "kinase inhibitor intermediates" often lead to this compound, underscoring its niche importance.
In the pharmaceutical industry, 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine is explored for its role in modulating enzyme activity, particularly in inflammatory pathways. Its structural analogs have shown promise in preclinical trials for autoimmune diseases, a hotspot in 2024 medical research. Queries like "anti-inflammatory pyrazole compounds" or "CAS 1152708-61-6 mechanism" reflect user interest in its therapeutic potential. Additionally, its stability under ambient conditions makes it a preferred choice for industrial-scale synthesis.
The market demand for 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine is driven by its utility in high-throughput screening and combinatorial chemistry. Suppliers often highlight its availability as a "research-grade chemical" or "custom synthesis building block," catering to academic and commercial labs. With the rise of AI-driven drug discovery, this compound's structure-activity relationship (SAR) data is increasingly valuable, as seen in searches for "machine learning in chemical synthesis."
From a safety perspective, 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine requires standard laboratory precautions, including the use of gloves and ventilation. Regulatory databases classify it as a non-hazardous substance under normal handling conditions, addressing common queries like "CAS 1152708-61-6 safety data." Its environmental impact is minimal, aligning with the global push for green chemistry—a trending topic in 2024.
In conclusion, 5-(3-Methoxyphenyl)-2-methylpyrazol-3-amine (CAS No. 1152708-61-6) stands at the intersection of innovation and practicality. Its applications span drug development, material science, and biochemical research, making it a compound of enduring interest. As searches for "pyrazole derivatives in medicine" continue to rise, this molecule exemplifies the synergy between chemical ingenuity and industrial applicability.
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